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Cat. No.: B072104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth review of the synthetic methodologies for 4-Bromo-3-
oxo-N-phenylbutanamide, a key intermediate in various chemical syntheses.[1][2] This

document outlines established experimental protocols, presents quantitative data in a

comparative format, and visualizes a primary synthetic pathway.

Introduction
4-Bromo-3-oxo-N-phenylbutanamide, also known as 4-bromoacetoacetanilide, is a versatile

organic compound utilized as an intermediate in the synthesis of pharmaceuticals, organic

pigments, dyes, and photosensitive materials.[2] Its molecular structure features multiple

reactive sites, including a bromine atom that is a good leaving group for nucleophilic

substitution, and ketone and amide functionalities that can undergo various transformations.[1]

This multifaceted reactivity makes it a valuable building block in the construction of more

complex molecules, particularly heterocyclic compounds.[1]
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Property Value

CAS Number 1205-74-9

Molecular Formula C10H10BrNO2

Molecular Weight 256.1 g/mol

Density 1.544 g/cm³

Boiling Point 437.3ºC at 760 mmHg

Flash Point 218.3ºC

(Data compiled from various chemical databases)[1]

Synthetic Routes
Two primary and well-documented synthetic routes for 4-Bromo-3-oxo-N-phenylbutanamide
are the bromination of acetoacetanilide and a method starting from diketene. A less detailed

"traditional" method has also been reported.

Route 1: Bromination of Acetoacetanilide
This is a common and direct method for the synthesis of 4-Bromo-3-oxo-N-
phenylbutanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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